3-[(4-phenoxyphenyl)amino]-1-phenyl-2-buten-1-one

• IUPAC Name: (E)-3-(4-phenoxyanilino)-1-phenylbut-2-en-1-one
• InChI: InChI=1S/C22H19NO2/c1-17(16-22(24)18-8-4-2-5-9-18)23-19-12-14-21(15-13-19)25-20-10-6-3-7-11-20/h2-16,23H,1H3/b17-16+
• InChI Key: LDZKRBFETSJMEK-WUKNDPDISA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=CC=C1)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=CC=C1)/NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol

Description

This compound is also known as ®-Benzyl 3- (4-Amino-3- (4-phenoxyphenyl)-1H-pyrazolo [3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate. It has a linear formula of C25H24N6O2.

Synthesis Analysis

A series of new pyrazolo [3,4- d ]pyrimidine derivatives were designed, synthesized and evaluated against leukemia cell lines. All the compounds showed good in vitro anti-proliferative activities and some of them were 8–10 times more potent than BTK inhibitor ibrutinib.

Molecular Structure Analysis

The molecular structure of this compound includes two 6-carbon rings attached to an oxygen and nitrilo (tert-butylcarbamate) group substituting for a hydrogen atom at position 2.

Safety and Hazards

The safety data sheet for a similar compound, 3-Amino-4-pyrazolecarbonitrile, indicates that it causes skin irritation, serious eye irritation, and is harmful if swallowed, in contact with skin or if inhaled. It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.